Cas no 1286727-27-2 (1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide)

• Product Name: 1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide
• CAS No: 1286727-27-2
• MF: C₁₈H₂₀N₆OS
• MW: 368.456001281738
• CID: 6327942
• PubChem ID: 52992971
• Update Time: 2025-09-17

1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide
• F6149-0023
• 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]-N-[(thiophen-2-yl)methyl]piperidine-3-carboxamide
• 1286727-27-2
• AKOS024533687
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide
• VU0533416-1
• 1-(6-pyrazol-1-ylpyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide

• Inchi： 1S/C18H20N6OS/c25-18(19-12-15-5-2-11-26-15)14-4-1-9-23(13-14)16-6-7-17(22-21-16)24-10-3-8-20-24/h2-3,5-8,10-11,14H,1,4,9,12-13H2,(H,19,25)
• InChI Key： MOGSXEWGLBUTSV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1CN(C2=CC=C(N3C=CC=N3)N=N2)CCC1)=O

Computed Properties

• Exact Mass: 368.14193046g/mol
• Monoisotopic Mass: 368.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide

Introduction to 1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide (CAS No. 1286727-27-2)

The compound 1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide, identified by its CAS number 1286727-27-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

At the core of this compound's structure lies a synergistic arrangement of multiple heterocyclic rings, including a pyrazole, a pyridazine, and a thiophene moiety, all interconnected through a piperidine core. This architectural design not only contributes to the compound's unique chemical profile but also opens up diverse avenues for biological activity. The presence of the 1H-pyrazol-1-yl substituent, in particular, has been extensively studied for its ability to modulate various biological pathways, making it a valuable scaffold for drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of multiregional heterocycles in designing molecules with enhanced pharmacological efficacy. The pyridazin ring, when combined with other aromatic systems, has shown promise in targeting a wide range of therapeutic areas, including oncology and inflammation. The incorporation of a thiophen-2-yl group further enriches the compound's chemical space, enabling interactions with biological targets that are not accessible to simpler molecules.

The N-(thiophen-2-yl)methyl moiety adds another layer of complexity to the molecule, potentially influencing both its solubility and binding affinity. This group has been implicated in enhancing metabolic stability and improving oral bioavailability, which are critical factors in drug development. The overall structure of 1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide thus presents a compelling case for further investigation.

In the context of contemporary drug discovery, this compound aligns with the growing trend toward designing molecules with multiple functional groups that can simultaneously interact with different binding sites on biological targets. Such multifunctional approaches have been shown to yield compounds with superior pharmacological profiles compared to single-target inhibitors. The structural features of 1-6-(1H-pyrazol-1-yl)pyridazin-3-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide make it an ideal candidate for exploring this strategy.

One particularly intriguing aspect of this molecule is its potential as an inhibitor of enzymes involved in cancer progression. Studies have demonstrated that compounds containing pyrazole and pyridazine moieties can disrupt key signaling pathways that drive tumor growth. The specific arrangement of these groups in 1-(6-(1H-pyrazol)-1-yloxy)-4-methylpyridazine (a related derivative) has been shown to exhibit potent antitumor activity in preclinical models. While further research is needed to fully elucidate the mechanisms of action, these findings suggest that our target compound may share similar properties.

Additionally, the presence of the thiophene ring has implications for the compound's interaction with biological targets. Thiophene derivatives are known for their ability to modulate enzyme activity and have been explored in various therapeutic contexts. The specific substitution pattern on the thiophene ring in our compound may enhance its binding affinity to certain enzymes or receptors, thereby improving its pharmacological efficacy.

The synthesis of this complex molecule presents both challenges and opportunities for medicinal chemists. The multi-step synthesis requires careful optimization to ensure high yields and purity. However, advancements in synthetic methodologies have made it increasingly feasible to construct such intricate structures. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various heterocyclic components into a single molecular entity.

Once synthesized, the compound must undergo rigorous biological evaluation to determine its potency and selectivity. High-throughput screening (HTS) techniques are often employed to identify potential hits that exhibit desirable pharmacological properties. Subsequent structureActivity relationship (SAR) studies help refine the molecular structure to enhance activity while minimizing side effects.

The ultimate goal is to develop a lead compound that can be advanced into clinical trials and eventually approved for therapeutic use. This process involves extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of the compound.

Beyond its potential therapeutic applications, this compound also serves as an important tool for fundamental research in medicinal chemistry. By studying its interactions with biological targets, researchers can gain insights into mechanisms of disease and develop new strategies for intervention. The structural complexity of 1(6(1H-pyrazol)-1-yloxy)-4-methylpyridazine provides a rich framework for such investigations.

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